Bisphenol A (BPA) is an endocrine disruptor used in food contact materials, by the application of polycarbonate plastics and epoxy resins. The main objective of this study is to compare the estimate of daily BPA exposure at 13 years of age and in the adult Portuguese population, using different methodological approaches, and assess the associations between this exposure and sociodemographic characteristics.MethodologyCross-sectional data of 13-years follow-up from a population-based birth cohort Generation XXI (GXXI) (n = 2804) and from the National Food, Nutrition and Physical Activity Survey (IAN-AF 2015–2016) (n = 3845, ≥18 years old) was used. Dietary information was collected through three food diaries for adolescents and two non-consecutive 24-hour-recalls for adults.To estimate the daily exposure to BPA, three methodological approaches were used. “Food groups attribution” merged the food consumption data with the concentration of BPA in food groups. “Regression tree model” and “random forest” combined food consumption information with urinary BPA, measured in a subsample of 24-hour urine (in adolescents n = 216, and in adults n = 82), both used to predict BPA exposure in the remaining sample. The fit-index of the methodologies was assessed through the root mean square error (RMSE), mean absolute error (MAE) and Spearman correlation coefficient (ρ). Associations between BPA exposure and sociodemographic variables were tested by linear regression models, adjusted for sex, age groups (in adults) and educational level. Tolerable Daily Intake (TDI) of 0.2 ng/kg body weight (bw), recently proposed by the European Food Safety Authority (EFSA), was used for the risk characterization of BPA exposure.ResultsThe “random forest” was found as the best methodology to estimate the daily BPA exposure (adolescents: RMSE = 0.989, MAE = 0.727, ρ = 0.168; adults: RMSE = 0.193, MAE = 0.147, ρ = 0.250). The median dietary BPA exposure, calculated by “food groups attribution”, was 79.1 and 46.1 ng/kg bw/day for adolescents and adults, respectively, while “random forest” estimated a BPA exposure of 26.7 and 38.0 ng/kg bw/day. 99.9% of the Portuguese population presented a daily exposure above TDI. Male adolescents, females and higher educated adults, were those more exposed to BPA.ConclusionsThe estimated daily BPA exposure strongly depends on the methodological approach. Food groups attribution may overestimate the exposure while the random forest appears to be a better methodological approach to estimate BPA exposure. Nevertheless, for all methods, the Portuguese population presented an unsafe BPA exposure by largely exceeding the safe levels proposed by EFSA.

Over-fired drying, a crucial process in the production of Lu’an Guapian (LAGP) tea, greatly enriches the tea’s aroma. In this study, the aroma compounds of LAGP tea processed through pulley charcoal drying (PCD), roller drying (RD), roller-conveyor drying (RCD), and hot air drying (HD) were analyzed using gas chromatography–mass spectrometry. A subsequent analysis of aroma extraction dilution analysis and odor activity values revealed that (E)-β-ionone, dimethyl sulfide, (E,E)-2,4-heptadienal, geraniol, linalool, benzeneacetaldehyde, coumarin, 2-ethyl-3,5-dimethyl-pyrazine, indole, hexanal, (Z)-jasmone, and (Z)-3-hexen-1-ol were the key contributors to the samples’ aroma variation. Moreover, a quantitative descriptive analysis and aroma recombination and omission experiments analysis revealed that (E)-β-ionone is the most critical contributor to the formation of floral aroma in tea processed using PCD, whereas (E,E)-2,4-heptadienal is responsible for the more pronounced fresh aroma in tea processed using HD. In addition, 2-ethyl-3,5-dimethyl-pyrazine contributes to the formation of a roasted aroma in tea processed using RD and RCD. The study results provide a theoretical basis for choosing the processing method, especially for drying, to obtain high-quality LAGP tea.

This study investigated the effects of smoke derived from cypress (CY), mulberry (MU), metasequoia (ME), pine (PI), and camphor (CA) on the heterocyclic aromatic amines (HAs), flavor, and sensory attributes of smoked pork patty. The results showed that the smoke derived from the five kinds of wood and the flavor of the corresponding smoked meat were classified into three types. Moreover, the smoke of CY and PI, and the smoke of MU and ME can be classified into one category respectively, which significantly improved the flavor of the smoked meat. Both free and protein-bound HAs were detected in smoked meat, while the smoking process significantly increased the HAs content, especially free Norharman (3.26 ng/g in control meat, and 82.24 ng/g in meat smoked with CY). Correlation analysis showed that various volatile organic compounds (VOCs) and HAs were closely associated. Future research should pay attention to the VOCs in smoked meat including vanillin, Close attention should be paid to tridecane and crotonic acid, as well as tetradecane and α-Dehydro-ar-himachalene in smoke, which were consistently correlated with various HAs and may participate in HAs formation. These results may reveal how the smoking process influences the formation of HAs and which factors should be targeted to inhibit HAs in smoked meat products.

It’s generally believed that the longer the storage, the better the quality of dark tea, but the chemical differences of Qingzhuan tea (QZT) with different storage years is still unclear. Herein, in this work, an untargeted metabolomic approach based on SWATH-MS was established to investigate the differential compounds of QZT with 0–9 years’ storage time. These QZT samples were roughly divided into two categories by principal component analysis (PCA). After orthogonal projections to latent structures discriminant analysis (OPLS-DA), 18 differential compounds were putatively identified as chemical markers for the storage year variation of QZT. Heatmap visualization showed that the contents of catechins, fatty acids, and some phenolic acids significantly reduced, flavonoid glycosides, triterpenoids, and 8-C N-ethyl-2-pyrrolidinone-substituted flavan-3-ols (EPSFs) increased with the increase of storage time. Furthermore, these chemical markers were verified by the peak areas corresponding to MS2 ions from SWATH-MS. Based on the extraction chromatographic peak areas of MS and MS2 ions, a duration time prediction model was built for QZT with correlation coefficient R2 of 0.9080 and 0.9701, and RMSEP value of 0.85 and 1.24, respectively. This study reveals the chemical differences of QZT with different storage years and provides a theoretical basis for the quality evaluation of stored dark tea.

To investigate the role of E-beam treatment on the structure-properties of oxidized starch, this study investigated the influence of E-beam (1, 3, 6 kGy) pretreatment combined with NaClO oxidation (1% and 3%) on the multi-scale structural, physicochemical, and digestive properties of cassava starch. Results showed that E-beam treatment did not affect the starch surface, but the oxidative modification increased granule surface roughness. Also, the synergistic modification preserved starch growth rings, FT-IR patterns and crystal types. Further investigations revealed that E-beam induced starch molecular degradation, leading to decreased molecular weight, depolymerization of long chains, and a loss of short-range order. Moreover, oxidation treatment exacerbated the disruption in starch molecular structure, as evidenced by crystallinity loss, viscosity, and enthalpy reduction. Notably, E-beam induces starch yellowing; however, oxidative modification increases starch whiteness. Additionally, the synergistic modification improved native starch's lower solubility and enhanced the resistant starch content. Results suggest that E-beam pretreatment can enhance oxidative modification by promoting the exposure of active sites of starch molecules without destroying starch structure and can be considered an advanced, green, and efficient pretreatment for modified starch in the future.

In order to distinguish different grades of Jiuqu hongmei tea (black tea), four different grades of Jiuqu hongmei tea were used as materials in this study: Super Grade (SuG), First Grade (FG), Second Grade (SG), and Third Grade (TG). HS-SPME-GC-MS combined with electronic nose (E-nose) and electronic tongue (E-tongue) technology was used to detect and analyze tea samples. The results showed that 162 volatile substances were identified, mainly alcohols, followed by hydrocarbons, aldehydes, ketones and esters. Twenty-nine volatile compounds were found in all grades of tea samples. The results of heat map analysis showed that the relative contents of five volatile compounds in different grades of Jiuqu hongmei tea were positively correlated with the grades of Jiuqu hongmei tea. By orthogonal partial least squares discriminant analysis (OPLS-DA), 35 different compounds of SuG and FG, 30 different compounds of SG and TG, 34 different compounds of FG and SG were found. Overall, the results indicated that there were significant differences in volatile compounds among different grades of Jiuqu hongmei tea, and the use of HS-SPME-GC-MS combined with E-nose and E-tongue could provide a scientific reference method as an effective tool for detecting flavor characteristics of other types of black tea grades.

Cytinus hypocistis (L.) L. is an edible parasitic plant that grows within the roots of its host. In addition to its use as famine food in the past, it is also tradidionally used for treating several illnesses such as intestinal problems, inflammations, tumors, and bleeding. This species is rich in hydrolysable tannins, compounds often associated with inhibiting starch digestion. Therefore, the present work investigated how effectively C. hypocistis tannin-rich extracts inhibited enzymes involved in starch digestion and if such effect also occurs in vivo. The latter premise was approached using the starch tolerance test in mice. Two optimized hydroethanolic extracts were used, a heat-assisted and an ultrasound-assisted extract, with known hydrolysable tannin content. Both extracts demonstrated potent inhibition of α-amylase. Inhibitions were of the mixed type with inhibitor constants in the 15 μg/mL range. The inhibition of the intestinal α-glucosidase was at least ten times less effective. The inhibition of the α-amylase was negatively affected by in vitro gastrointestinal digestion and bovine serum albumin. In vivo, both extracts inhibited starch digestion at doses between 100 and 400 mg/mL in healthy mice. The highest doses of the ultrasound and heat extracts diminished the peak glucose levels in the starch tolerance test by 46 and 59.3%, respectively. In streptozotocin diabetic mice, this inhibition occurred only at the dose of 400 mg/mL. Under this condition, diminution of the peak glucose concentration in the starch tolerance test was equal to 36.7% and 48.8% for the ultrasound and heat extracts, respectively. Maltose digestion was not inhibited by the C. hypocistis extracts. Qualitatively and quantitatively, thus, the actions of both extracts were similar. The results allow adding a new biological property to C. hypocistis, namely, the ability to decrease the hyper-glycemic excursion after a starch-rich meal, propitiating at the same time a diminished caloric intake.

In this study, proteins of cattle-yak longissimus thoracis (CYLT) and yak longissimus thoracis (YLT) were compared using tandem mass tag-labeled quantitative proteomic analysis. A total of 157 proteins were screened as differentially abundant proteins (DAPs) derived from 1551 quantitative proteins. Bioinformatics analysis revealed that the upregulated DAPs in CYLT were mainly involved in energy metabolism, oxidative stress, muscle fiber structure, and extracellular matrix (ECM), while the downregulated DAPs were mainly involved in energy metabolism and ECM function. The upregulated myoglobin, downregulation of NADH dehydrogenase, and upregulation of cytochrome oxidase indicated that CYLT initiates compensatory regulation in response to hypoxic high-altitude environments. Two differentially abundant myosins and five collagens suggested that CYLT and YLT may have distinct differences in the assembly structure of muscle fibers and connective tissue. These differences in energy metabolism and muscle structure will inevitably affect the postmortem physiology of “muscle to meat” and consequently the meat qualities. Therefore, our results will provide important clues to gain insight into the potential causes of meat quality differences between cattle-yak and yak based on high-altitude response.

The bitter taste perception evolved in human and animals to rapidly perceive and avoid potential toxic compounds. This is mediated by taste receptors type 2 (TAS2R), expressed in various tissues, which recently proved to be involved in roles beyond the bitter perception itself. With this study, the interaction between food-related toxic compounds and TAS2R46 has been thoroughly investigated via computational approaches, starting with a virtual screening and moving to molecular docking and dynamics simulations. The virtual screening analysis identified trichothecolone and the trichothecenes class it belongs to, which includes mycotoxins widespread in several commodities raising food safety concerns, as possible TAS2R46 binders. Molecular docking and dynamics simulations were performed to further explore the trichotecenes-TAS2R46 interaction. The results indicated that deoxynivalenol and its 15-acetylated derivative could activate TAS2R46. Eventually, this study provided initial evidence supporting the involvement of TAS2R46 in the underpinning mechanisms of deoxynivalenol action highlighting the need of digging into the involvement of TAS2R46 and TAS2Rs in the adverse effects of deoxynivalenol and congeners.

Cronobacter sakazakii is a major foodborne pathogen that is mainly transmitted through powdered infant formula (PIF) and has a high mortality rate of up to 80%, particularly in fetuses and neonates. Bacteriophages have emerged as an effective biocontrol agent for antibiotic-resistant bacteria. In this study, lytic phage SG01 was newly characterized and loaded into collagen peptide/trehalose-based powders to develop an antibacterial agent against C. sakazakii contamination in PIF. The phage belongs to the Siphoviridae family, has an icosahedral head and a flexible tail, and showed rapid and persistent antibacterial activity up to 17 h. It was specifically active against C. sakazakii and also exhibited effective anti-biofilm properties. The phage was freeze-dried to a collagen peptide/trehalose-based powder and the phage was tested for viability, storage stability, and antibacterial activity. The optimal composition was 5% (w/v) collagen peptides and 1% (w/v) trehalose, which demonstrated the highest phage viability after freeze-drying. The phage remained stable in the collagen peptide/trehalose-based powder for up to four weeks at 4 °C and 25 °C, indicating that this is a desirable formulation for phage protection. Furthermore, the phage powder showed significant antibacterial efficacy in PIF, with a 4-log CFU/mL reduction within 6 h. Overall, the tested phage powder has the potential to be used as an antimicrobial agent in the food industry, particularly in powdered foods such as PIF.